Cas no 74470-24-9 (2-(Methylthio)-4-pyridinecarboxylic Acid)

• Product Name: 2-(Methylthio)-4-pyridinecarboxylic Acid
• CAS No: 74470-24-9
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD00661390
• CID: 1767905
• PubChem ID: 12782761
• Update Time: 2025-04-21

2-(Methylthio)-4-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)isonicotinic Acid
• 4-pyridinecarboxylic acid, 2-(methylthio)-
• LogP
• 4-pyridinecarboxylic acid, 2-(methylthio)-; LogP
• 2-methylsulfanylpyridine-4-carboxylic acid
• AKOS008142995
• CS-0343416
• 2-(Methylthio)isonicotinic acid
• AB01005613-03
• E89268
• NCGC00327693-01
• EN300-53343
• Z732206876
• SCHEMBL16431313
• 2-(Methylthio)isonicotinicacid
• 2-(methylsulfanyl)pyridine-4-carboxylic acid
• 2-(Methylthio)-4-pyridinecarboxylic acid
• DTXSID501274380
• AB01005613-01
• 2-(Methylthio)pyridine-4-carboxylic acid, AldrichCPR
• 74470-24-9
• 2-(Methylthio)-4-pyridinecarboxylic Acid

• MDL： MFCD00661390
• Inchi： 1S/C7H7NO2S/c1-11-6-4-5(7(9)10)2-3-8-6/h2-4H,1H3,(H,9,10)
• InChI Key： KNSRPLWLSAKKIO-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 169.01981
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.36
• Melting Point: 218-220 °C
• Boiling Point: 439.2°C at 760 mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.617
• PSA: 50.19
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Methylthio)-4-pyridinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)